Cas no 117821-08-6 (3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-methyl-, (2S,3S,4S,5S)-)
117821-08-6 structure
Product Name:3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-methyl-, (2S,3S,4S,5S)-
CAS No:117821-08-6
MF:C7H15NO4
MW:177.198302507401
CID:194139
PubChem ID:452002
Update Time:2025-04-19
3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-methyl-, (2S,3S,4S,5S)- Chemical and Physical Properties
Names and Identifiers
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- 3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-methyl-, (2S,3S,4S,5S)-
- (2S,3S,4S,5S)-2-(hydroxymethyl)-1-methylpiperidine-3,4,5-triol
- N-Methyl-L-deoxymannojirimycin
- MeLDMJ
- (2S,3S,4S,5S)-2-(hydroxymethyl)-1-methyl-piperidine-3,4,5-triol
- 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-1-methyl-, [2S-(2a,3b,4a,5a)]-
- 117821-08-6
- DTXSID30151918
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- Inchi: 1S/C7H15NO4/c1-8-2-5(10)7(12)6(11)4(8)3-9/h4-7,9-12H,2-3H2,1H3/t4-,5-,6-,7-/m0/s1
- InChI Key: AAKDPDFZMNYDLR-AXMZGBSTSA-N
- SMILES: O[C@@H]1[C@H]([C@H](CN(C)[C@H]1CO)O)O
Computed Properties
- Exact Mass: 177.10015
- Monoisotopic Mass: 177.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 84.16
3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-methyl-, (2S,3S,4S,5S)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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